Cas no 370885-30-6 (1-4-(dimethylamino)phenylpiperidin-4-one)

• Product Name: 1-4-(dimethylamino)phenylpiperidin-4-one
• CAS No: 370885-30-6
• MF: C₁₃H₁₈N₂O
• MW: 218.294823169708
• MDL: MFCD11053003
• CID: 1481294
• PubChem ID: 10900094
• Update Time: 2025-10-31

1-4-(dimethylamino)phenylpiperidin-4-one Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinone, 1-[4-(dimethylamino)phenyl]-
• EN300-85105
• 1-[4-(dimethylamino)phenyl]piperidin-4-one
• 370885-30-6
• Z440637480
• AKOS009808947
• 1-4-(dimethylamino)phenylpiperidin-4-one

• MDL： MFCD11053003
• Inchi： 1S/C13H18N2O/c1-14(2)11-3-5-12(6-4-11)15-9-7-13(16)8-10-15/h3-6H,7-10H2,1-2H3
• InChI Key： DAXJTBZHIRDHDT-UHFFFAOYSA-N
• SMILES： O=C1CCN(C2C=CC(=CC=2)N(C)C)CC1

Computed Properties

• Exact Mass: 218.14204
• Monoisotopic Mass: 218.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 23.6Ų

Experimental Properties

• PSA: 23.55

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on 1-4-(dimethylamino)phenylpiperidin-4-one

Recent Advances in the Study of 1-4-(dimethylamino)phenylpiperidin-4-one (CAS: 370885-30-6) in Chemical Biology and Pharmaceutical Research

The compound 1-4-(dimethylamino)phenylpiperidin-4-one (CAS: 370885-30-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its piperidin-4-one core and dimethylamino phenyl substituent, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, making it a subject of intense scientific inquiry.

One of the key areas of research has been the synthesis and optimization of 1-4-(dimethylamino)phenylpiperidin-4-one. Recent publications have highlighted novel synthetic routes that improve yield and purity, which are critical for scaling up production for preclinical and clinical studies. These advancements are particularly important given the compound's potential as a precursor for more complex pharmacophores.

Pharmacological studies have revealed that 1-4-(dimethylamino)phenylpiperidin-4-one exhibits notable activity in modulating specific biological pathways. For instance, it has been investigated for its role as a potential inhibitor of certain enzymes involved in neurodegenerative diseases. The compound's ability to cross the blood-brain barrier has also been a focal point, as this property is essential for its application in central nervous system (CNS) disorders.

In addition to its therapeutic potential, recent research has explored the safety and toxicity profiles of 1-4-(dimethylamino)phenylpiperidin-4-one. Preliminary findings suggest that the compound has a favorable safety margin, although further studies are needed to fully understand its pharmacokinetics and pharmacodynamics. These insights are crucial for advancing the compound into later stages of drug development.

Overall, the growing body of research on 1-4-(dimethylamino)phenylpiperidin-4-one underscores its versatility and potential in addressing unmet medical needs. As scientists continue to unravel its mechanisms and optimize its properties, this compound may soon emerge as a cornerstone in the development of new therapeutic agents.